4-((Methyloxy)methyl)-1-naphthalenecarboxylic acid

• Molecular Formula: C13H12O3
• Molecular Weight: 216.23 g/mol
• IUPAC Name: 4-(methoxymethyl)naphthalene-1-carboxylic acid
• InChI: InChI=1S/C13H12O3/c1-16-8-9-6-7-12(13(14)15)11-5-3-2-4-10(9)11/h2-7H,8H2,1H3,(H,14,15)
• InChI Key: JYXVMLSLSQTLPN-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC=C(C2=CC=CC=C12)C(=O)O

Description

4-((Methyloxy)methyl)-1-naphthalenecarboxylic acid is a useful research compound. Its molecular formula is C13H12O3 and its molecular weight is 216.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-((methyloxy)methyl)-1-naphthalenecarboxylate (780 mg, 3.38 mmol) in methanol (10 ml) was added 1N aqueous sodium hydroxide solution (6.76 ml, 6.76 mmol), and the mixture was stirred overnight at room temperature. 1N Hydrochloric acid was added to the reaction solution (10 ml) and the mixture was extracted with ethyl acetate (50 ml×2). The extract was washed with saturated brine, dried over anhydrous magnesium sulfate and evaporated under reduced pressure. The residue was recrystallized from ethyl acetate-hexane to give 4-((methyloxy)methyl)-1-naphthalenecarboxylic acid (615 mg, 84%).